Cas no 13172-91-3 (5-Methyl-3-heptene)

• Product Name: 5-Methyl-3-heptene
• CAS No: 13172-91-3
• MF: C₈H₁₆
• MW: 112.2126
• MDL: MFCD00049124
• CID: 898734
• PubChem ID: 87572970
• Update Time: 2025-05-20

5-Methyl-3-heptene Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-heptene
• 3-Methylheptan
• 5-methyl-hept-3-ene
• Methylheptene
• 5-methylhept-3-ene
• 5-methyl-3-heptene(cis-andtrans-mixture)
• 5-METHYL-3-HEPTENE (CIS- AND TRANS- MIXTURE) 98+%
• 5-Methyl-3-heptene (cis- and trans- mixture)
• (E)-5-Methylhept-3-ene
• 3-Heptene, 5-methyl-, trans
• BS-20653
• 13172-91-3
• 53510-18-2
• 3-Heptene, 5-methyl-
• (3E)-5-METHYLHEPT-3-ENE
• T71711
• 5-Methyl-3-heptene(cis+trans)
• MFCD00049124
• 5-Methyl-3-heptene

• MDL： MFCD00049124
• Inchi： 1S/C8H16/c1-4-6-7-8(3)5-2/h6-8H,4-5H2,1-3H3/b7-6+
• InChI Key： YMNTZRCUPAYGLG-VOTSOKGWSA-N
• SMILES： C([H])(C([H])([H])[H])(/C(/[H])=C(\[H])/C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125200510 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 62.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0
• Molecular Weight: 112.21

Experimental Properties

• Color/Form: Not determined
• Density: 0.71
• Melting Point: -103.01°C (estimate)
• Boiling Point: 120.2°C (estimate)
• Flash Point: 10 °C
• Refractive Index: 1.3990-1.4120
• PSA: 0.00000
• LogP: 2.99870
• Solubility: Not determined

5-Methyl-3-heptene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3295
• HazardClass：3
• PackingGroup：II
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Methyl-3-heptene

5-Methyl-3-heptene (CAS No. 13172-91-3)

5-Methyl-3-heptene is an organic compound with the chemical formula C8H16. It belongs to the class of alkenes, specifically a substituted heptene. The compound is characterized by its seven-carbon chain with a double bond between carbons 3 and 4, and a methyl group attached to carbon 5. This structure gives it unique chemical properties, making it a subject of interest in various fields of chemistry, including organic synthesis, materials science, and biochemistry.

The CAS registry number for 5-Methyl-3-heptene is 13172-91-3, which uniquely identifies this compound in scientific literature and databases. Its IUPAC name reflects its structure: the longest carbon chain contains seven carbons (heptene), with the double bond starting at carbon 3 (3-heptene), and a methyl group branching off at carbon 5 (5-methyl). This nomenclature ensures clarity and consistency in communication among chemists worldwide.

Recent studies have highlighted the potential of 5-Methyl-3-heptene in the development of advanced materials. For instance, researchers have explored its use as a precursor in the synthesis of polyolefins, which are widely used in packaging, textiles, and automotive industries. The compound's ability to undergo polymerization under specific conditions has been a focal point of recent investigations, particularly in the context of sustainable materials production.

In addition to its industrial applications, 5-Methyl-3-heptene has shown promise in biotechnological applications. Scientists have discovered that this compound can serve as a building block for synthesizing bioactive molecules, including certain pharmaceutical agents. Its role as an intermediate in organic synthesis has been documented in several peer-reviewed journals, underscoring its importance in modern chemical research.

The physical properties of 5-Methyl-3-heptene are also worth noting. It is a colorless liquid with a characteristic odor, and it is sparingly soluble in water but miscible with most organic solvents. Its boiling point is approximately 87°C at standard atmospheric pressure, making it suitable for use in processes that require moderate thermal stability.

From an environmental perspective, 5-Methyl-3-heptene has been studied for its biodegradation potential. Research indicates that under aerobic conditions, the compound can be metabolized by certain microorganisms, reducing its persistence in the environment. This finding is particularly relevant for industries seeking to minimize their ecological footprint.

Furthermore, advancements in analytical techniques have enabled more precise characterization of 5-Methyl-3-heptene. Techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy have provided deeper insights into its molecular structure and reactivity. These tools are essential for ensuring the quality and purity of the compound during synthesis and purification processes.

In summary, 5-Methyl-3-heptene (CAS No. 13172-91-3) is a versatile organic compound with applications spanning multiple disciplines. Its unique chemical structure lends itself to innovative uses in materials science, biotechnology, and organic synthesis. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.